Cas no 7660-21-1 (2,4-Pentanedione, 1-chloro-)

• Product Name: 2,4-Pentanedione, 1-chloro-
• CAS No: 7660-21-1
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• CID: 1780829
• PubChem ID: 14496856
• Update Time: 2025-04-21

2,4-Pentanedione, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1-chloro-
• 7660-21-1
• DTXSID301311926
• 1-chloro-2,4-pentanedione
• Chloroacetylacetone
• AKOS006386108
• 3-chloro acetyl acetone
• alpha-chloroacetylacetone
• SCHEMBL183408
• 3-chloroacetyl acetone

• Inchi： 1S/C5H7ClO2/c1-4(7)2-5(8)3-6/h2-3H2,1H3
• InChI Key： ASYBEJAJVKOXLG-UHFFFAOYSA-N
• SMILES： ClCC(CC(C)=O)=O

Computed Properties

• Exact Mass: 134.01351
• Monoisotopic Mass: 134.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14